Cas no 16957-70-3 ((E)-2-Methyl-2-pentenoic acid)

• Product Name: (E)-2-Methyl-2-pentenoic acid
• CAS No: 16957-70-3
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00002655
• CID: 50617
• PubChem ID: 5365909
• Update Time: 2025-07-01

(E)-2-Methyl-2-pentenoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-pentenoic acid
• (E)-2-Methylpent-2-en-1-oic acid
• trans-2-Methyl-2-pentenoic Acid
• 2-METHYL-2-PENTENOIC
• 1-carboxy-2-ethyl-1-methylethene
• 2,3-dimethylacryloyl chloride
• 2-methyl-2-butenoyl chloride
• 2-Methylcrotonic acid chloride
• 2-methylpentenoic acid
• 3-cis-Methyl-methacryloyl chloride
• dimethylacryloyl chloride
• ethyl methacrylic acid
• Methyl Myristate
• methylpentenoic acid
• tiglic acid chloride
• Tiglyl chloride
• trans-2-methyl-2-butenoyl chloride
• FEMA 3195
• STRAWBERRIFF
• FEMA NUMBER 3195
• (e)-2-pentenoicaci
• Methyl-2-pentenoic
• RARECHEM AL BE 0127
• METHYL-2-PENTENSAEURE, 2-
• (E) 2-METHYL PENTENOIC ACID
• (E)-2-Methylpent-2-en-1-sure
• (E)-2-Methyl-2-pentenoic acid
• (E)-2-methylpent-2-enoic acid
• 2-Pentenoic acid, 2-methyl-, (E)-
• 2-Pentenoic acid, 2-methyl-
• (S)-2-Methylpentenoic acid
• JJYWRQLLQAKNAD-SNAWJCMRSA-N
• 44I99E898B
• 2-Methylpent-2-en-1-oic acid
• FEMA No. 3195
• (2E)-2-Methyl-2-pentenoic acid
• AK208792
• PubChem5642
• 2 methyl 2 pentenoic aci
• trans-2-Methyl-2-pentenoicacid

• MDL： MFCD00002655
• Inchi： 1S/C6H10O2/c1-3-4-5(2)6(7)8/h4H,3H2,1-2H3,(H,7,8)/b5-4-
• InChI Key： JJYWRQLLQAKNAD-PLNGDYQASA-N
• SMILES： CC/C=C(\C(=O)O)/C

Computed Properties

• Exact Mass: 114.06800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Prismatic crystals
• Density: 0.979
• Melting Point: 26-28 °C (lit.)
• Boiling Point: 125°C/30mmHg(lit.)
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Refractive Index: n20/D 1.46(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 37.30000
• LogP: 1.42730
• FEMA: 3195
• Solubility: Slightly soluble in water, soluble in ether \ chloroform and carbon disulfide

(E)-2-Methyl-2-pentenoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261
• WGK Germany：2
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (E)-2-Methyl-2-pentenoic acid

(E)-2-Methyl-2-pentenoic Acid: A Comprehensive Overview

(E)-2-Methyl-2-pentenoic acid, also known by its CAS registry number CAS No. 16957-70-3, is a naturally occurring compound that has garnered significant attention in recent years due to its versatile applications and unique chemical properties. This compound, classified as a carboxylic acid, belongs to the broader category of organic compounds and is characterized by its pentenoic acid structure with a methyl group at the second carbon position in the (E) configuration.

The chemical structure of (E)-2-Methyl-2-pentenoic acid plays a pivotal role in its functionality. The presence of a double bond in the (E) configuration imparts specific stereochemical properties, which influence its reactivity and biological activity. Recent studies have highlighted the importance of this compound in various fields, including food science, pharmaceuticals, and cosmetics.

One of the most notable applications of (E)-2-Methyl-2-pentenoic acid is in the food industry, where it serves as a natural flavor enhancer. Its ability to impart a pleasant taste and aroma makes it a valuable ingredient in food additives. Researchers have explored its potential in improving the sensory quality of processed foods without compromising their nutritional value.

In the realm of cosmetics, (E)-2-Methyl-2-pentenoic acid has been recognized for its moisturizing and skin-soothing properties. Recent advancements in cosmetic formulations have leveraged this compound to develop products that enhance skin hydration and reduce irritation. Its compatibility with various skin types has made it a popular choice in skincare products.

The pharmaceutical industry has also benefited from the unique properties of (E)-2-Methyl-2-pentenoic acid. Studies have shown its potential as a precursor in the synthesis of bioactive compounds, including antibiotics and anti-inflammatory agents. Its role in drug development underscores its significance as a key intermediate in organic synthesis.

From an environmental perspective, (E)-2-Methyl-2-pentenoic acid has been studied for its biodegradability and eco-friendly properties. Researchers are exploring its use in sustainable chemical processes that minimize environmental impact while maintaining high efficiency.

In conclusion, (E)-2-Methyl-2-pentenoic acid, with its CAS number CAS No. 16957-70-3, stands out as a multifaceted compound with applications across diverse industries. Its chemical structure, combined with recent research findings, positions it as an essential component in modern scientific and industrial advancements.